[(1R)-2,2-dimethylcyclopropyl]methanol
Description
[(1R)-2,2-Dimethylcyclopropyl]methanol is a chiral cyclopropane derivative characterized by a methanol group attached to a 2,2-dimethylcyclopropane ring. Its molecular formula is C₆H₁₂O, with a molecular weight of 100.16 g/mol (enantiomer data from ). The compound features a single stereocenter at the C1 position of the cyclopropane ring, conferring distinct stereochemical properties critical for applications in asymmetric synthesis.
Properties
IUPAC Name |
[(1R)-2,2-dimethylcyclopropyl]methanol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-2H3/t5-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCRFKZNNRFJHKW-YFKPBYRVSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1CO)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C[C@H]1CO)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.16 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Below is a detailed comparison of [(1R)-2,2-dimethylcyclopropyl]methanol with key analogs, emphasizing structural variations, physicochemical properties, and applications.
Table 1: Structural and Functional Comparison
Key Differences and Implications
Steric and Electronic Effects
- Substituent Bulk: The addition of a propenyl group in trans-Chrysanthemol (C₁₀H₁₈O) increases steric hindrance compared to the simpler [(1R)-2,2-dimethylcyclopropyl]methanol, influencing its role in biological systems (e.g., insect pheromone activity).
- Polar Functional Groups: The aminomethyl group in [1-(aminomethyl)-2,2-dimethylcyclopropyl]methanol enhances polarity, as evidenced by its predicted collision cross-section (CCS) values for adducts (e.g., [M+H]+: 127.7 Ų). This property may improve solubility in polar solvents, advantageous for drug delivery systems.
Stereochemical Considerations
- Diastereomer Interconversion: highlights that dimethylcyclopropyl metal complexes undergo diastereomer interconversion via a metal-alkane intermediate. This suggests that [(1R)-2,2-dimethylcyclopropyl]methanol’s stereochemical integrity may depend on reaction conditions (e.g., temperature, catalysts).
- Crystal Packing: The dithiane-containing analog (C₂₂H₂₆OS₂) crystallizes in a monoclinic system (space group P2₁) with distinct hydrogen-bonding networks, which could guide the design of chiral crystalline materials.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
